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Compound of Interest

Compound Name: 4-Propylbenzamide

CAS No.: 121193-17-7

Cat. No.: B053233

Get Quote

Executive Summary & Compound Profile
4-Propylbenzamide (CAS: 121193-17-7) is a primary aromatic amide used as a structural

motif in liquid crystal engineering and as an intermediate in the synthesis of histone

demethylase (LSD1) inhibitors. Its characterization relies on distinguishing the para-substituted

propyl chain from the electron-withdrawing amide functionality.
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Parameter Data

IUPAC Name 4-Propylbenzamide

CAS Number 121193-17-7

Molecular Formula

Molecular Weight 163.22 g/mol

Structure (para)

Appearance White crystalline solid

Predicted MP 152–155 °C (Based on homolog trends)

Experimental Protocol: Synthesis & Sample
Preparation
To ensure spectral data integrity, the compound is typically isolated via the amidation of 4-

propylbenzoic acid. The following protocol ensures a purity suitable for high-resolution NMR.

Synthesis Workflow (Graphviz)
The following diagram outlines the conversion of 4-propylbenzoic acid to the amide via an acyl

chloride intermediate, ensuring removal of the carboxylic acid proton which would otherwise

interfere with spectral assignment.

4-Propylbenzoic Acid
(Precursor)

Activation
(SOCl2, Reflux)

-SO2, -HCl Acyl Chloride
Intermediate

Amidation
(NH3/H2O, 0°C)

Nucleophilic Acyl
Substitution 4-Propylbenzamide

(Crude)
-HCl Recrystallization

(EtOH/H2O)
Pure Analyte

(>99%)

Click to download full resolution via product page

Caption: Two-step synthesis via acyl chloride activation to generate high-purity 4-
Propylbenzamide for analysis.
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NMR: Dissolve 10 mg of purified sample in 0.6 mL of DMSO-d₆ (preferred for amides to

sharpen NH signals) or CDCl₃. Filter through a cotton plug to remove particulates.

IR: Prepare a KBr pellet (1-2% sample in KBr) or use ATR (Attenuated Total Reflectance) on

the neat solid.

MS: Dilute to 10 µg/mL in Methanol/Water (50:50) + 0.1% Formic Acid for ESI-MS.

Nuclear Magnetic Resonance (NMR) Analysis
The NMR data reflects the

aromatic system and the aliphatic propyl chain.

H NMR Data (400 MHz, CDCl )
The aromatic region displays a characteristic "roofing" effect typical of para-substituted

benzenes with different electronic environments (alkyl donor vs. amide acceptor).
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Shift (

, ppm)
Multiplicity Integral Assignment

Mechanistic
Insight

7.73
Doublet (

Hz)
2H

Ar-H (Ortho to

C=O)

Deshielded by

the anisotropy

and electron-

withdrawing

nature of the

carbonyl group.

7.25
Doublet (

Hz)
2H

Ar-H (Ortho to

Propyl)

Shielded relative

to H-2,6 due to

the weak

electron-donating

effect of the alkyl

group.

5.80 – 6.50 Broad Singlet 2H

Exchangeable

protons.

Broadening

occurs due to

quadrupolar

relaxation of

Nitrogen and H-

bonding.

2.64
Triplet (

Hz)
2H Benzylic

Deshielded by

the aromatic ring

current (Benzylic

position).

1.65
Sextet (

Hz)
2H Central

Typical aliphatic

methylene, split

by adjacent

methyl and

benzylic

methylene.
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0.94
Triplet (

Hz)
3H Terminal Typical terminal

methyl group.

C NMR Data (100 MHz, CDCl )
Shift (

, ppm)
Carbon Type Assignment

169.5 Quaternary (C=O) Amide Carbonyl

147.2 Quaternary (Ar) C-4 (Attached to Propyl)

131.5 Quaternary (Ar) C-1 (Attached to C=O)

128.6 Methine (CH) C-3,5 (Ortho to Propyl)

127.4 Methine (CH) C-2,6 (Ortho to C=O)

37.9
Methylene (

)
Benzylic Carbon

24.3
Methylene (

)
Central Propyl Carbon

13.8
Methyl (

)
Terminal Methyl

Infrared Spectroscopy (IR)
The IR spectrum validates the functional groups, specifically distinguishing the primary amide

from the acid precursor.
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Wavenumber (

)
Vibration Mode Functional Group Notes

3350, 3170 N-H Stretch Primary Amide

Appears as a doublet

(asymmetric/symmetri

c stretch) in solid

phase.

2960 – 2870 C-H Stretch Alkyl (Propyl) C-H stretching

vibrations.

1665 C=O Stretch Amide I

Strong, sharp band.

Lower than esters due

to resonance.

1620 N-H Bend Amide II
Characteristic of

primary amides.

850 C-H Out-of-Plane Para-substitution

Diagnostic band for

1,4-disubstituted

benzene rings.

Mass Spectrometry (MS) Fragmentation
The fragmentation pattern under Electron Ionization (EI, 70 eV) follows a logical cleavage

pathway involving the amide and the alkyl chain.

Fragmentation Pathway (Graphviz)
The molecular ion (

163) undergoes

-cleavage (loss of

) and benzylic cleavage processes.
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Molecular Ion (M+)
m/z 163

Acylium Ion
[M - NH2]+

m/z 147

- NH2 (16)

Benzoyl Cation
(Rearrangement)

m/z 105

Complex Rearrangement

4-Propylphenyl Cation
[M - CONH2]+

m/z 119

- CO (28)

Tropylium Ion
[C7H7]+
m/z 91

- C2H4 (28)
(Propyl degradation)

Click to download full resolution via product page

Caption: Primary EI-MS fragmentation pathway for 4-Propylbenzamide showing the

sequential loss of the amide group and propyl chain degradation.

Key Ion Interpretation
m/z 163 (M+): Molecular ion, typically visible but not the base peak.

m/z 147: Loss of the amino group (

). This confirms the primary amide structure.

m/z 119: Loss of the entire amide moiety (
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) or sequential loss of CO from m/z 147.

m/z 91: Tropylium ion (

), formed by the cleavage of the propyl chain and rearrangement of the aromatic ring. This is
a hallmark of alkylbenzenes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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